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Compound of Interest

Compound Name: Terephthalic Acid

Cat. No.: B7769547 Get Quote

Terephthalic Acid: A Comprehensive Laboratory
Safety Guide
Introduction

Terephthalic acid, with the CAS Number 100-21-0, is a white, crystalline solid organic

compound.[1][2][3] It is a cornerstone in the chemical industry, primarily serving as a precursor

for the production of polyethylene terephthalate (PET), a ubiquitous material in clothing and

plastic bottles.[2][3][4] For researchers, scientists, and professionals in drug development, a

thorough understanding of its properties and safe handling protocols is paramount to ensure a

secure laboratory environment. This technical guide provides in-depth safety data,

experimental protocols for safe handling, and logical workflows for emergency situations.

Core Safety and Identification Data
Proper identification and a clear understanding of the hazards are the first steps in safely

handling any chemical.
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Identifier Value

Chemical Name Terephthalic Acid

Synonyms 1,4-Benzenedicarboxylic Acid, p-Phthalic Acid

CAS Number 100-21-0

Chemical Formula C₈H₆O₄

Molecular Weight 166.13 g/mol

Appearance White crystals or powder

Physical and Chemical Properties
The physical and chemical properties of a substance are critical for its safe storage and

handling.

Property Value

Melting Point >300 °C (>572 °F); sublimes[2]

Boiling Point Decomposes[2]

Flash Point 260 °C (500 °F) (Open Cup)[1][5]

Autoignition Temperature 495 °C (923 °F)[1][5]

Density 1.519 g/cm³

Solubility in Water 0.017 g/L at 25 °C[2]

Vapor Pressure <0.01 mmHg @ 20 °C[6]

Hazard Identification and Safety Ratings
Understanding the potential hazards is crucial for implementing appropriate safety measures.

Terephthalic acid is considered hazardous due to its potential for irritation and the risk of dust

explosion.
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Hazard Classification Description

GHS Classification

Skin Irritation (Category 2), Eye Irritation

(Category 2A), Specific target organ toxicity —

Single exposure (Category 3), Respiratory tract

irritation[7]

NFPA 704 Rating Health: 1, Flammability: 0, Instability: 0

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is essential when working with terephthalic acid in a laboratory

setting.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure.

Eye Protection: Chemical safety goggles or a full-face shield should be worn, especially

when there is a risk of splashing.[8]

Hand Protection: Wear impervious gloves to prevent skin contact.[8]

Body Protection: A lab coat, apron, or coveralls are necessary to prevent skin contact.[8]

Respiratory Protection: If dust is generated and engineering controls are not sufficient, a

NIOSH/MSHA approved respirator should be used.[1][6]

Handling Procedures
Work in a well-ventilated area, preferably under a fume hood, to minimize inhalation of dust.

[1][8]

Avoid generating dust.[8]

Ground all equipment to prevent static discharge, which could ignite dust.[1][5]

Avoid contact with skin and eyes.[1][5]
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Do not ingest the substance.[1][5]

Wash hands thoroughly after handling.[8]

Storage Procedures
Store in a cool, dry, well-ventilated area away from heat and sources of ignition.[1][8]

Keep containers tightly closed.[1][8]

Store away from incompatible materials such as strong oxidizing agents.[1][9]

Emergency Procedures
In the event of an emergency, follow these established protocols.

First Aid Measures
A clear and logical workflow is critical in responding to an exposure incident.
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Inhalation

Skin Contact

Eye Contact

Ingestion

Remove to fresh air.

If not breathing, give artificial respiration.

If breathing is difficult Seek immediate medical attention.

If symptoms persist

Remove contaminated clothing. Wash skin with soap and water. Seek medical attention if irritation persists.

Immediately flush with plenty of water for at least 15 minutes. Lift upper and lower eyelids occasionally. Seek immediate medical attention.

Do NOT induce vomiting. Seek immediate medical attention.

Click to download full resolution via product page

First Aid Workflow for Terephthalic Acid Exposure

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[9][10]

Specific Hazards: The substance is combustible and may form explosive dust-air mixtures.

[10][11] Fire may produce irritating and toxic gases.[9]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures
A systematic approach is necessary to safely manage a spill.

Small Spill Occurs

Evacuate unnecessary personnel.

Ensure adequate ventilation.

Eliminate all ignition sources.

Use appropriate tools to put spilled solid in a container.

Clean the contaminated surface with water.

Dispose of waste according to local regulations.
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Spill Response Workflow for Terephthalic Acid
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Disposal Considerations
Dispose of terephthalic acid and its containers in accordance with local, regional, and

national regulations.[8][9]

It may be necessary to dispose of it as a hazardous waste.[9]

Toxicological Information
Acute Oral Toxicity (LD50): >6400 mg/kg (Rat)[5]

Skin Irritation: Causes skin irritation.[7]

Eye Irritation: Causes serious eye irritation.[7]

Inhalation: May cause respiratory tract irritation.[7]

Carcinogenicity: Not classified as a carcinogen by OSHA or NIOSH.[1][5]

Chronic Effects: Repeated or prolonged exposure may cause target organ damage, affecting

the blood, kidneys, liver, and bladder.[1][5]

This guide is intended to provide comprehensive safety information for the laboratory use of

terephthalic acid. Always consult the specific Safety Data Sheet (SDS) for the product you are

using and adhere to your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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